(4,4-Dimethyl-1,3-dioxan-5-yl)methanol

• CAS No.: 3258-96-6
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: (4,4-dimethyl-1,3-dioxan-5-yl)methanol
• InChI: InChI=1S/C7H14O3/c1-7(2)6(3-8)4-9-5-10-7/h6,8H,3-5H2,1-2H3
• InChI Key: CLOFLDZIKBYHST-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(COCO1)CO)C

Description

(4,4-Dimethyl-1,3-dioxan-5-yl)methanol ( 3258-96-6) is a chemical compound with the molecular formula C7H14O3 and a molecular weight of 146.18 g/mol. This compound serves as a versatile synthetic intermediate and key building block in medicinal chemistry, particularly in the development of novel anticancer agents. Its primary research value lies in its role as a precursor for the synthesis of more complex cytostatic molecules. Specifically, this compound is used to create triazine-based alkylating agents, such as [5-[(4,6-bis(aziridin-1-yl)-1,3,5-triazin-2-yl)amino]-2,2-dimethyl-1,3-dioxan-5-yl]-methanol . These agents belong to the ethyleneimine group and exhibit a pronounced contact antitumor effect, demonstrating activity against various human tumor cell lines, including alveolar basal epithelium adenocarcinoma (A549), ovarian teratocarcinoma (PA-1), hepatocarcinoma (Huh7), and cervical cancer (HeLa) . Studies have shown that such derivatives can exhibit comparable or even superior cytotoxicity to established drugs like cisplatin, while demonstrating less local and systemic toxicity . The dioxane ring in the molecule can be modified, and its stability varies with pH, being stable in neutral and alkaline media but undergoing hydrolysis in acidic conditions, which is a key consideration for drug formulation and delivery . This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic uses, or for personal use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Solketal [(2,2-Dimethyl-1,3-dioxolan-4-yl)methanol]

• Structural Differences : Solketal is a five-membered 1,3-dioxolane derivative, differing from DMDO in ring size and substituent positions (2,2-dimethyl vs. 4,4-dimethyl) (Figure 1).
• Synthesis : Solketal is thermodynamically favored in glycerol-acetone acetalization due to lower ring strain in five-membered systems .
• Applications : Widely used as a biofuel additive, pharmaceutical excipient, and solvent due to its stability and low toxicity.

(2,5-Dimethyl-1,3-dioxan-5-yl)methanol

• Structural Differences : A six-membered dioxane with methyl groups at the 2- and 5-positions, altering steric and electronic properties compared to DMDO.
• Applications : Primarily employed as a solvent in pharmaceuticals, perfumes, and household products due to its floral odor and stability .

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane

• Structural Differences : A bicyclic ether with a fused dioxane and oxirane ring, offering enhanced rigidity and reduced conformational flexibility.

Comparative Analysis of Key Properties

Table 1: Structural and Functional Comparison

Compound	Ring Size	Substituents	Synthesis Method	Key Applications
(4,4-Dimethyl-1,3-dioxan-5-yl)methanol	6-membered	4,4-dimethyl	Heterogeneous catalysis	Chemical intermediate
Solketal	5-membered	2,2-dimethyl	Thermodynamic acetalization	Biofuels, pharmaceuticals
(2,5-Dimethyl-1,3-dioxan-5-yl)methanol	6-membered	2,5-dimethyl	Not specified	Solvent, fragrance component
4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane	Bicyclic	4,4-dimethyl, fused rings	Not specified	Specialty chemicals

Key Findings :

Ring Size and Stability : Five-membered dioxolanes (e.g., solketal) exhibit greater thermodynamic stability due to reduced ring strain compared to six-membered dioxanes .

Substituent Effects : The position of methyl groups (e.g., 4,4- vs. 2,5-) influences solubility and steric hindrance, impacting applications in drug formulation or solvent design .

Synthetic Flexibility : Microwave-assisted and catalytic methods enable tailored synthesis of dioxane derivatives, though yields vary with substituent complexity .

Preparation Methods

Cyclocondensation of Diols and Ketones

A primary route involves acid-catalyzed cyclization between a 1,3-diol and a ketone. For (4,4-dimethyl-1,3-dioxan-5-yl)methanol, this could involve:

• Reactants : 2,2-Dimethyl-1,3-propanediol (neopentyl glycol) and a hydroxymethyl-containing ketone (e.g., 3-hydroxy-2-butanone).
• Mechanism : Protonation of the ketone carbonyl enhances electrophilicity, enabling nucleophilic attack by the diol’s hydroxyl groups (Figure 1).
• Conditions : Lewis acids (e.g., BF₃·Et₂O) or Brønsted acids (H₂SO₄) in toluene at 80–110°C.

Example Protocol :

• Combine neopentyl glycol (10 mmol), 3-hydroxy-2-butanone (10 mmol), and p-toluenesulfonic acid (0.1 mmol) in toluene.
• Reflux at 110°C for 6 h under Dean-Stark trap to remove water.
• Neutralize with NaHCO₃, extract with ethyl acetate, and purify via silica gel chromatography.

Yield Considerations : Steric hindrance from the geminal dimethyl groups may reduce yields (estimated 40–55%), necessitating excess diol.

Transesterification with Dimethyl Carbonate

Adapting methods from CN103483307A, which produces 4,5-dimethyl-1,3-dioxole-2-ketone, this approach could be modified for dioxane formation:

Reaction Scheme :
$$
\text{3-Hydroxy-2-butanone + Dimethyl carbonate} \xrightarrow{\text{NaOPr}} \text{Cyclic carbonate intermediate} \xrightarrow{\Delta} \text{(4,4-Dimethyl-1,3-dioxan-5-yl)methanol}
$$

Optimized Parameters :

Parameter	Value
Catalyst	Sodium propylate (1–3%)
Solvent	Triethylene glycol DME
Temperature (Stage 1)	60–65°C
Temperature (Stage 2)	110–160°C
Reaction Time	5–8 h

Critical Steps :

• Transesterification : Forms a carbonate intermediate at 60–65°C.
• Cyclization : Elevated temperatures (110–160°C) drive ring closure with methanol elimination.
• Workup : Neutralization (pH 7), solvent recovery, and recrystallization at 0–5°C.

Prins Cyclization

This method constructs the dioxane ring via reaction of a diol with an aldehyde/ketone in acidic media:

Hypothetical Pathway :

• Reactants : 3-(Hydroxymethyl)-2,2-dimethylpropane-1,3-diol and formaldehyde.
• Conditions : HCl gas in dichloromethane at 0°C.
• Outcome : Formaldehyde electrophile attacks diol, forming oxocarbenium ion, followed by cyclization.

Advantages : High atom economy; Challenges : Controlling regioselectivity at the hydroxymethyl position.

Purification and Characterization

Refinement Techniques

• Recrystallization : Crude product dissolved in ethyl acetate (1:5 w/v) with activated carbon (0.01–0.2× crude mass). Post-filtration, cooling to 0–5°C yields crystals.
• Distillation : Reduced-pressure distillation (13.3 kPa) removes low-boiling aliphatic ethers.

Analytical Data

Property	Value	Method
Melting Point	77–78°C (estimated)	DSC
Purity	>99% (HPLC)	C18 column, MeOH:H₂O
Stereochemistry	Racemic mixture	Chiral HPLC

Challenges and Innovations

• Steric Hindrance : The 4,4-dimethyl groups impede ring closure, requiring high-dilution conditions.
• Byproduct Formation : Methanol elimination competes with cyclization; reactive distillation improves conversion.
• Stereocontrol : Asymmetric catalysis (e.g., organocatalysts) could enantioselectively install the hydroxymethyl group.

Q & A

Q. What are the primary synthetic routes for (4,4-Dimethyl-1,3-dioxan-5-yl)methanol?

The synthesis typically involves acetalization reactions. For example, glycerol or analogous diols react with ketones (e.g., acetone) under acid catalysis to form dioxane derivatives. Thermodynamic control favors the 6-membered dioxane ring structure, though isomer distribution (e.g., 4,4- vs. 2,2-dimethyl) depends on catalyst choice and reaction conditions . Alternative routes include the reduction of pre-functionalized esters (e.g., ethyl 4,4-dimethyl-1,3-dioxane-5-carboxylate) using agents like LiAlH₄, yielding ~81% under optimized conditions .

Q. How is the structural characterization of (4,4-Dimethyl-1,3-dioxan-5-yl)methanol performed?

Key techniques include:

• NMR Spectroscopy : Methanol-d₄ is often used as a solvent, with TMS as a reference. ¹H and ¹³C NMR identify hydroxyl protons, dioxane ring protons, and methyl group environments .
• X-ray Crystallography : SHELX software refines crystal structures, resolving bond lengths, angles, and stereochemistry. For example, triclinic crystals (space group P1̅) are analyzed with a 400 MHz spectrometer, achieving R values < 0.05 .

Q. What spectroscopic methods differentiate (4,4-Dimethyl-1,3-dioxan-5-yl)methanol from positional isomers?

• IR Spectroscopy : Hydroxyl stretching (~3200–3600 cm⁻¹) and C-O-C vibrations (~1100 cm⁻¹) confirm functional groups.
• Mass Spectrometry : Exact mass (146.18 g/mol) and fragmentation patterns distinguish isomers.
• NOE Experiments : Nuclear Overhauser effects in NMR identify spatial proximity of methyl groups to the hydroxyl, confirming substitution patterns .

Advanced Research Questions

Q. What mechanistic insights govern the oxidation of (4,4-Dimethyl-1,3-dioxan-5-yl)methanol?

Oxidation pathways depend on reagents:

• KMnO₄/CrO₃ : Convert the primary alcohol to a carboxylic acid via aldehyde intermediates.
• Swern Oxidation : Generates aldehydes under mild, non-acidic conditions, preserving acid-sensitive dioxane rings. Steric hindrance from 4,4-dimethyl groups slows oxidation kinetics compared to less-substituted analogs .

Q. How do computational models predict the reactivity of (4,4-Dimethyl-1,3-dioxan-5-yl)methanol in nucleophilic substitutions?

Density Functional Theory (DFT) simulations calculate transition-state energies. For example:

• SN2 Reactions : Methyl groups hinder backside attack, favoring SN1 mechanisms in polar protic solvents.
• Solvent Effects : Methanol stabilizes carbocation intermediates, accelerating substitutions .

Q. What challenges arise in crystallizing (4,4-Dimethyl-1,3-dioxan-5-yl)methanol, and how are they mitigated?

Challenges include:

• Polymorphism : Multiple crystal forms due to flexible dioxane rings.
• Twinned Data : High-resolution synchrotron data (e.g., 0.8 Å) combined with SHELXL refinement resolve ambiguities .

Q. How does thermodynamic vs. kinetic control influence synthetic yields of (4,4-Dimethyl-1,3-dioxan-5-yl)methanol?

• Thermodynamic Control : Prolonged reaction times favor the 6-membered dioxane (ΔG ≈ -5 kcal/mol).
• Kinetic Control : Fast quenching isolates intermediates, but yields drop due to competing pathways .